Cas no 13140-68-6 (Thiourea, N-(3-ethoxyphenyl)-N'-phenyl-)

Thiourea, N-(3-ethoxyphenyl)-N'-phenyl- structure
13140-68-6 structure
Product Name:Thiourea, N-(3-ethoxyphenyl)-N'-phenyl-
CAS No:13140-68-6
MF:C15H16N2OS
MW:272.365342140198
CID:96767
PubChem ID:3249532
Update Time:2025-04-18

Thiourea, N-(3-ethoxyphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(3-ethoxyphenyl)-N'-phenyl-
    • 1-(3-ethoxyphenyl)-3-phenylthiourea
    • AKOS003495960
    • 13140-68-6
    • DTXSID80390638
    • Inchi: 1S/C15H16N2OS/c1-2-18-14-10-6-9-13(11-14)17-15(19)16-12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H2,16,17,19)
    • InChI Key: BYWQFRDMKFVNPU-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1=CC=CC(=C1)OCC

Computed Properties

  • Exact Mass: 272.09848
  • Monoisotopic Mass: 272.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • PSA: 33.29
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